Cas no 2229683-41-2 (1-4-amino-3-(difluoromethyl)but-1-en-1-yl-4-fluorobenzene)

• Product Name: 1-4-amino-3-(difluoromethyl)but-1-en-1-yl-4-fluorobenzene
• CAS No: 2229683-41-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6219806
• PubChem ID: 165783572
• Update Time: 2025-05-20

1-4-amino-3-(difluoromethyl)but-1-en-1-yl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-4-amino-3-(difluoromethyl)but-1-en-1-yl-4-fluorobenzene
• EN300-1943873
• 2229683-41-2
• 1-[4-amino-3-(difluoromethyl)but-1-en-1-yl]-4-fluorobenzene

• Inchi： 1S/C11H12F3N/c12-10-5-2-8(3-6-10)1-4-9(7-15)11(13)14/h1-6,9,11H,7,15H2/b4-1+
• InChI Key： WSNJXGVAQCWUCY-DAFODLJHSA-N
• SMILES： FC(C(/C=C/C1C=CC(=CC=1)F)CN)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-4-amino-3-(difluoromethyl)but-1-en-1-yl-4-fluorobenzene

Introduction to 1-4-Amino-3-(Difluoromethyl)But-1-en-1-Yl-4-Fluorobenzene (CAS No. 2229683-41-2)

1-4-Amino-3-(difluoromethyl)but-1-en-1-yil-4-fluorobenzene (CAS No. 2229683-41-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as ADFB, is characterized by its fluorinated aromatic ring and a substituted butenyl group, making it a valuable molecule for various applications in drug discovery and material science.

The synthesis of ADFB involves a multi-step process that typically begins with the preparation of the aromatic ring system. The introduction of the amino group and the fluorine substituent is achieved through nucleophilic aromatic substitution or electrophilic substitution, depending on the specific conditions. The butenyl group, which contains a difluoromethyl substituent, is then introduced via alkylation or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of ADFB for research and industrial purposes.

One of the most notable features of ADFB is its ability to act as a versatile building block in organic synthesis. Its structure allows for easy functionalization at multiple positions, making it an ideal candidate for constructing bioactive molecules. For instance, researchers have utilized ADFB as a precursor for synthesizing novel kinase inhibitors, which are critical in the development of anti-cancer therapies. The presence of both amino and fluorine groups in ADFB provides opportunities for hydrogen bonding and π-interactions, which are essential for molecular recognition in biological systems.

Recent studies have also highlighted the potential of ADFB in materials science. Its rigid aromatic structure and electron-withdrawing groups make it suitable for applications in organic electronics. For example, derivatives of ADFB have been explored as components in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The ability to tune the electronic properties of ADFB through substituent modification has opened new avenues for designing advanced electronic materials with tailored functionalities.

In terms of pharmacokinetics, ADFB exhibits favorable absorption and distribution properties due to its balanced hydrophilicity and lipophilicity. Preclinical studies have shown that ADFB derivatives can cross cellular membranes efficiently, making them promising candidates for drug delivery systems. Additionally, the compound's stability under physiological conditions ensures prolonged retention in the body, enhancing its therapeutic potential.

The environmental impact of ADFB has also been a topic of recent research. Studies have demonstrated that ADFB undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it an eco-friendly choice for use in pharmaceuticals and agrochemicals compared to traditional compounds that persist longer in the environment.

In conclusion, 1-4-Amino-3-(difluoromethyl)butenylidenebenzene (CAS No. 2229683-41) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a key molecule for future innovations in medicine and technology.